Cas no 748805-87-0 (Benzenemethanol,2-amino-4,5-difluoro-)

• Product Name: Benzenemethanol,2-amino-4,5-difluoro-
• CAS No: 748805-87-0
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD18825440
• CID: 561208
• PubChem ID: 21925570
• Update Time: 2025-10-29

Benzenemethanol,2-amino-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-amino-4,5-difluoro-
• (2-Amino-4,5-difluorophenyl)methanol
• SB85094
• 2-Amino-4,5-difluorobenzyl Alcohol
• MFCD18825440
• QECPLCJBCKMTSG-UHFFFAOYSA-N
• BENZENEMETHANOL, 2-AMINO-4,5-DIFLUORO-
• DTXSID80620225
• AKOS025243071
• AC6737
• SY129191
• CS-0378765
• 748805-87-0
• SCHEMBL2209800
• CL-0786
• A923227
• (2-amino-4,5-difluoro-phenyl)-methanol
• (2-amino-4,5-difluorophenyl) methanol
• DB-274102
• Benzenemethanol, 2-amino-4,5-difluoro- (9CI)

• MDL： MFCD18825440
• Inchi： 1S/C7H7F2NO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2,11H,3,10H2
• InChI Key： QECPLCJBCKMTSG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(CO)C=1)N)F

Computed Properties

• Exact Mass: 159.04961
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on Benzenemethanol,2-amino-4,5-difluoro-

Exploring Benzenemethanol,2-amino-4,5-difluoro- (CAS 748805-87-0): Properties, Applications, and Future Trends

Benzenemethanol,2-amino-4,5-difluoro-, with the CAS number 748805-87-0, is a specialized organic compound that has garnered significant attention in various scientific and industrial fields. This molecule, characterized by its unique structural features including an amino group and difluoro substituents on the benzene ring, serves as a key intermediate in the synthesis of more complex molecules. Its molecular formula and precise structure make it valuable for researchers focusing on advanced material science and pharmaceutical development. The growing interest in fluorine-containing compounds, driven by their enhanced stability and reactivity, positions this chemical as a subject of ongoing study and application. In recent years, the demand for such intermediates has surged, particularly in regions emphasizing sustainable chemistry and green synthesis methods, aligning with global trends towards environmentally friendly practices.

The chemical properties of Benzenemethanol,2-amino-4,5-difluoro- include notable solubility in polar organic solvents, which facilitates its use in various reaction systems. Its amino group allows for further functionalization, making it a versatile building block in organic synthesis. This compound is often explored in the context of drug discovery pipelines, where researchers seek to develop new therapeutic agents with improved efficacy and reduced side effects. Additionally, its fluorine atoms contribute to increased metabolic stability, a hot topic in medicinal chemistry as scientists aim to create longer-lasting pharmaceuticals. The integration of computational methods, such as AI-driven molecular modeling, has accelerated the study of similar compounds, addressing common user queries like "how do fluorine substitutions affect drug bioavailability?" or "what are the latest advances in amino-alcohol synthesis?" These aspects highlight the compound's relevance in cutting-edge research and industrial applications.

In terms of applications, Benzenemethanol,2-amino-4,5-difluoro- is primarily utilized in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs). It acts as a precursor in the production of compounds that target various diseases, leveraging its structural motifs to enhance binding affinity and selectivity. Beyond pharmaceuticals, this chemical finds use in agrochemical research, contributing to the development of novel pesticides and herbicides that are more effective and environmentally benign. The rise of personalized medicine and biotechnology innovations has further fueled interest, as users often search for "new intermediates for cancer drug synthesis" or "eco-friendly agrochemicals." Moreover, its role in material science cannot be overlooked; it is employed in creating advanced polymers and coatings with superior durability and performance, catering to industries seeking high-performance materials for electronics and renewable energy sectors.

The market dynamics surrounding Benzenemethanol,2-amino-4,5-difluoro- reflect broader trends in the chemical industry, such as the shift towards custom synthesis services and collaborative R&D projects. With increasing regulatory focus on safety and sustainability, manufacturers are adopting greener production techniques, which resonates with frequent search queries like "sustainable chemical intermediates" or "green chemistry certifications." This compound's synthesis often involves catalytic processes that minimize waste, aligning with the United Nations Sustainable Development Goals. Furthermore, the advent of digital transformation in chemistry, including the use of AI for predicting reaction outcomes, has made compounds like this more accessible and cost-effective to produce. As a result, it is becoming a staple in inventories of chemical suppliers catering to academic and industrial clients, with global demand projected to grow in tandem with advancements in life sciences and nanotechnology.

Looking ahead, the future of Benzenemethanol,2-amino-4,5-difluoro- is intertwined with emerging technologies and societal needs. The ongoing pandemic has underscored the importance of agile drug development, prompting increased research into versatile intermediates that can accelerate timelines. Users frequently inquire about "chemicals for antiviral drug synthesis" or "innovations in fluorinated compounds," highlighting the compound's potential in addressing global health challenges. Additionally, the push for circular economy principles in the chemical sector encourages the reuse and recycling of such materials, reducing environmental impact. Collaborations between academia and industry are likely to yield new applications, perhaps in renewable energy storage or biodegradable materials, making this compound a focal point for innovation. By staying abreast of these trends, stakeholders can leverage Benzenemethanol,2-amino-4,5-difluoro- to drive progress in multiple domains, ensuring its continued relevance in a rapidly evolving world.